4-formylphenyl 3-methyl-4-nitrobenzoate

• IUPAC Name: (4-formylphenyl) 3-methyl-4-nitrobenzoate
• InChI: InChI=1S/C15H11NO5/c1-10-8-12(4-7-14(10)16(19)20)15(18)21-13-5-2-11(9-17)3-6-13/h2-9H,1H3
• InChI Key: LNXIRGQJTXSWNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC2=CC=C(C=C2)C=O)[N+](=O)[O-]
• Molecular Formula: C15H11NO5
• Molecular Weight: 285.25 g/mol

Description

4-formylphenyl 3-methyl-4-nitrobenzoate is a chemical compound used in scientific research for various purposes. It is a yellow crystalline powder that has a molecular formula of C15H11NO5. This compound is also known as 4-Formylphenyl 3-methyl-4-nitrobenzoate or FMNB.

Mechanism of Action

FMNB acts as a substrate for various enzymes and undergoes a reaction that produces a fluorescent product. The fluorescence produced can be measured and used to determine the activity of the enzyme. The mechanism of action of FMNB is based on the ability of the compound to undergo a reaction with enzymes and produce a measurable signal.
Biochemical and Physiological Effects:
FMNB has no known biochemical or physiological effects on living organisms. It is a chemical compound used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

FMNB has several advantages and limitations for lab experiments. One advantage is its ability to produce a fluorescent signal that can be easily measured. This makes it a useful tool for enzyme assays and protein analysis. However, FMNB has limitations such as its sensitivity to pH and temperature. The reaction rate of FMNB with enzymes can be affected by changes in pH and temperature, which can lead to inaccurate results.

Future Directions

FMNB has potential future directions in various scientific research areas. One future direction is the development of new enzymes that can use FMNB as a substrate. This could lead to the discovery of new enzymes and their functions. Another future direction is the use of FMNB in drug discovery and development. FMNB could be used as a tool to screen for potential drug candidates by measuring their effects on enzymes. Additionally, FMNB could be used in the development of biosensors for various applications such as environmental monitoring and medical diagnostics.
Conclusion:
In conclusion, 4-formylphenyl 3-methyl-4-nitrobenzoate is a useful chemical compound used in various scientific research applications. Its ability to produce a fluorescent signal makes it a useful tool for enzyme assays and protein analysis. FMNB has limitations such as its sensitivity to pH and temperature, but it has potential future directions in various scientific research areas.

Synthesis Methods

The synthesis of FMNB can be achieved by the reaction of 3-methyl-4-nitrobenzoic acid and 4-formylphenol in the presence of a catalyst. The reaction takes place in a solvent such as ethanol or methanol. The product is then purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

FMNB is used in various scientific research applications such as fluorescent labeling, enzyme assays, and protein analysis. It is used as a substrate for various enzymes such as horseradish peroxidase and lactate dehydrogenase. FMNB is also used in fluorescence microscopy to label proteins and other biomolecules.